Cas no 1803531-72-7 (3-(Aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine
• CAS No: 1803531-72-7
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 4931129
• Update Time: 2025-07-20

3-(Aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O/c1-5-7(3-13)6(2)14-4-8(5)15-9(10,11)12/h4H,3,13H2,1-2H3
• InChI Key： DMBLSRZKHZLTSQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C)C(CN)=C1C)(F)F

Computed Properties

• Exact Mass: 220.08234746 g/mol
• Monoisotopic Mass: 220.08234746 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1
• Molecular Weight: 220.19

Additional information on 3-(Aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine

Professional Introduction to 3-(Aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine (CAS No. 1803531-72-7)

3-(Aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1803531-72-7, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including an amine and a trifluoromethoxy substituent, makes it a versatile intermediate for various chemical transformations.

The compound's molecular structure consists of a pyridine core with substituents that enhance its reactivity and utility in synthetic pathways. The aminomethyl group at the 3-position provides a nucleophilic site for further functionalization, while the dimethyl groups at the 2- and 4-positions contribute to steric stabilization and influence electronic properties. The trifluoromethoxy group at the 5-position introduces electron-withdrawing effects, which can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the pyridine scaffold exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific arrangement of substituents in 3-(aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a building block in medicinal chemistry. The combination of an amine and a trifluoromethoxy group allows for diverse chemical modifications, enabling the synthesis of novel analogs with tailored pharmacological profiles. For instance, the amine functionality can be readily coupled with carboxylic acids or aldehydes to form amides or imines, respectively, while the trifluoromethoxy group can participate in etherification reactions.

The relevance of this compound is further underscored by its application in the synthesis of bioactive molecules. Recent studies have highlighted the role of trifluoromethoxy-substituted pyridines in developing small-molecule inhibitors targeting protein-protein interactions. These interactions are often crucial in cellular signaling pathways and are implicated in various diseases, including cancer and neurodegenerative disorders. By leveraging the structural features of 3-(aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine, researchers can design molecules that disrupt these pathways effectively.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Pyridine derivatives are known for their ability to form coordination complexes with metals, which can be utilized in catalysis and sensing applications. The presence of both nitrogen and oxygen donor sites in 3-(aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine enhances its chelating capabilities, making it a valuable ligand for metal complexation studies.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group interconversions. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing the environmental impact of production processes.

The pharmacokinetic properties of 3-(aminomethyl)-2,4-dimethyl-5-(trifluoromethoxy)pyridine are another area of interest. Studies have indicated that pyridine derivatives can exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles when properly designed. The amine group can influence solubility and permeability, while the trifluoromethoxy group can affect metabolic stability. Understanding these relationships is crucial for optimizing drug candidates for clinical use.

In conclusion, 3-(Aminomethyl)-2,4-< strong >dimethyl strong >-5-(< strong >trifluoromethoxy strong >)pyridine (CAS No. < strong >1803531-72-7 strong >) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for pyridine derivatives, this compound is likely to play an increasingly important role in advancing chemical biology and drug development.